Cas no 2679943-45-2 (methyl (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoate)

• Product Name: methyl (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoate
• CAS No: 2679943-45-2
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• CID: 5620015
• PubChem ID: 165931903
• Update Time: 2025-05-19

methyl (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28298889
• methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-3-[3-(prop-2-en-1-yl)phenyl]propanoate
• 2679943-45-2
• methyl (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoate

• Inchi： 1S/C21H23NO4/c1-3-8-16-11-7-12-18(13-16)14-19(20(23)25-2)22-21(24)26-15-17-9-5-4-6-10-17/h3-7,9-13,19H,1,8,14-15H2,2H3,(H,22,24)/t19-/m0/s1
• InChI Key： SVMPBWCATXEAGW-IBGZPJMESA-N
• SMILES： O(C)C([C@H](CC1C=CC=C(CC=C)C=1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 353.16270821g/mol
• Monoisotopic Mass: 353.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl (2S)-2-{(benzyloxy)carbonylamino}-3-3-(prop-2-en-1-yl)phenylpropanoate

Compound Overview: CAS No. 2679943-45-2 - Methyl (2S)-2-{(Benzyloxy)Carbonylamino}-3-[3-(Prop-2-en-1-yl)Phenyl]Propanoate

The compound with CAS No. 2679943-45-2, commonly referred to as methyl (2S)-benzyloxycarbonylamino-propargyl-phenylpropanoate, is a complex organic molecule with significant applications in the field of organic synthesis and pharmaceutical chemistry. This compound is characterized by its intricate structure, which includes a methyl ester group, a S-configured amino acid derivative, and a substituted aromatic ring with a propargyl moiety.

The synthesis of this compound involves a multi-step process, often utilizing advanced techniques such as Suzuki coupling, Mitsunobu reaction, and peptide coupling. These methods ensure the precise construction of the molecule's stereochemistry and functional groups, which are critical for its intended applications in drug discovery and development.

In recent years, there has been growing interest in compounds like methyl (2S)-benzyloxycarbonylamino-propargyl-phenyl strong propanoate due to their potential in the design of bioactive molecules. Researchers have explored their role in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry highlighted the importance of this compound as a key intermediate in the synthesis of bioactive peptides. The study demonstrated that the presence of the propargyl group enhances the molecule's stability and bioavailability, making it an ideal candidate for further drug development.

Beyond its role in pharmaceuticals, methyl (2S)-< strong benzyloxycarbonylamino strong > -< strong propargyl strong > -< strong phenyl strong > propanoate has also found applications in materials science, particularly in the development of advanced polymers and coatings. Its unique chemical properties make it suitable for use in high-performance materials that require both durability and flexibility.

The structural features of this compound, including its chiral center and functional groups, contribute to its versatility in various chemical reactions. For instance, the benzyloxycarbonyl group serves as an excellent protecting group for amino acids during peptide synthesis, ensuring high yields and purity.

In terms of safety and handling, methyl (2S)-< strong benzyloxycarbonylamino strong > -< strong propargyl strong > -< strong phenyl strong > propanoate is considered non-hazardous under normal conditions. However, it is recommended to follow standard laboratory protocols when working with this compound to ensure optimal results and minimize any potential risks.

In conclusion, CAS No. 2679943-45-2 represents a significant advancement in organic chemistry, offering a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond.